[(3As,6aS)-1,3,4,5,6,6a-hexahydrofuro[3,4-c]pyrrol-3a-yl]-pyrrolidin-1-ylmethanone;2,2,2-trifluoroacetic acid

• IUPAC Name: [(3aS,6aS)-1,3,4,5,6,6a-hexahydrofuro[3,4-c]pyrrol-3a-yl]-pyrrolidin-1-ylmethanone;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C11H18N2O2.C2HF3O2/c14-10(13-3-1-2-4-13)11-7-12-5-9(11)6-15-8-11;3-2(4,5)1(6)7/h9,12H,1-8H2;(H,6,7)/t9-,11-;/m0./s1
• InChI Key: DSROCKSZHLLSPE-ROLPUNSJSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C23CNCC2COC3.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C1CCN(C1)C(=O)[C@]23CNC[C@H]2COC3.C(=O)(C(F)(F)F)O
• Molecular Formula: C13H19F3N2O4
• Molecular Weight: 324.30 g/mol

Description

Synthesis Analysis

The synthesis of pyrrole compounds, which are part of the structure of the given compound, can be achieved through various methods. One such method is the Paal-Knorr Pyrrole Synthesis, which involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride. Another method involves the metal-catalyzed conversion of primary diols and amines to highly valuable 2,5-unsubstituted pyrroles.

Chemical Reactions Analysis

The chemical reactions involving pyrrole compounds can be quite diverse. For instance, a highly regioselective N-substitution of pyrrole with alkyl halides, sulfonyl chlorides, and benzoyl chloride can yield substituted pyrroles. Additionally, Michael addition of pyrrole with electrophilic olefins can afford N-alkylpyrroles.

Scientific Research Applications

Neurodegenerative Diseases Research

• EN300-317507 has been investigated for its potential impact on neurodegenerative diseases (ND). Imidazoline I2 receptors (I2-IR), which are widely distributed in the brain, play a role in brain disorders. Researchers have developed structurally new molecules, including EN300-317507, with high affinity and selectivity for I2-IR. .

Pharmacokinetics and Metabolic Profile Studies

• Understanding the pharmacokinetics (PK) and metabolic profile of EN300-317507 is crucial for its development. In vitro studies have explored its ADME-Tox (absorption, distribution, metabolism, excretion, and toxicity) properties. .

Crystallography and Structural Analysis

• Crystallographic studies provide insights into the molecular structure of EN300-317507. .

Medicinal Chemistry and Drug Design

• EN300-317507 belongs to a family of bicyclic α-iminophosphonates. Medicinal chemists have explored its structure-activity relationships (SAR) to optimize its binding affinity and selectivity for I2-IR. .

Neuroprotection and Cognitive Enhancement

• Given its positive effects in murine models, EN300-317507 may have neuroprotective properties. .

Innovative Drug Development

• EN300-317507 represents an innovative approach to targeting I2-IR. Its unique chemical scaffold and promising preclinical data make it an attractive candidate for further drug development. .